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Introduction

GNE-293 is a potent and highly selective inhibitor of the delta () isoform of phosphoinositide
3-kinase (PI3K).[1][2][3] The PISK/AKT/mTOR signaling pathway is a critical regulator of
numerous cellular processes, including cell growth, proliferation, survival, and metabolism.
Dysregulation of this pathway is a hallmark of various diseases, particularly cancers and
inflammatory disorders. GNE-293's specificity for the PI3Kd isoform, which is predominantly
expressed in hematopoietic cells, makes it a promising candidate for targeted therapies in
immunology and oncology. This technical guide provides an in-depth overview of the
downstream effects of GNE-293, including quantitative data on its inhibitory activity, detailed
experimental protocols, and visualizations of the relevant signaling pathways.

Quantitative Data

The inhibitory activity of GNE-293 has been characterized through various in vitro assays. The
following tables summarize the key quantitative data regarding its potency and selectivity.
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Parameter

Value

Description

Reference

IC50 (PI3K3)

4.38 nM

Half-maximal
inhibitory
concentration against
the PI3Kd isoform in a

cell-based assay.[1]

[1]

Ki (PI3K3)

0.47 nM

Inhibitor constant, a
measure of the
binding affinity of
GNE-293 to the PI3Kd

enzyme.

[3]

PI3K Isoform

Selectivity Fold vs.

PI3Kd

Description

Reference

PI3Ka

256-fold

GNE-293 is 256 times
more selective for
PI3Kd over PI13Ka.

[3]

PI3KB

420-fold

GNE-293 is 420 times
more selective for
PI3K& over PI3Kp.

[3]

PI3Ky

219-fold

GNE-293 is 219 times
more selective for
PI3Kd over PI3Ky.

[3]

Signaling Pathway

GNE-293 exerts its effects by inhibiting the catalytic activity of PI3Kd. This prevents the
conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-
trisphosphate (PIP3). The reduction in PIP3 levels leads to decreased activation of downstream
signaling molecules, most notably the serine/threonine kinase AKT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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